Cas no 2680786-88-1 (tert-butyl N-(2-{(tert-butoxy)carbonylamino}ethyl)-N-methoxycarbamate)

• Product Name: tert-butyl N-(2-{(tert-butoxy)carbonylamino}ethyl)-N-methoxycarbamate
• CAS No: 2680786-88-1
• MF: C₁₃H₂₆N₂O₅
• MW: 290.355944156647
• CID: 5634843
• PubChem ID: 165921647
• Update Time: 2025-06-25

tert-butyl N-(2-{(tert-butoxy)carbonylamino}ethyl)-N-methoxycarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28288183
• tert-butyl N-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-N-methoxycarbamate
• 2680786-88-1
• tert-butyl N-(2-{(tert-butoxy)carbonylamino}ethyl)-N-methoxycarbamate

• Inchi： 1S/C13H26N2O5/c1-12(2,3)19-10(16)14-8-9-15(18-7)11(17)20-13(4,5)6/h8-9H2,1-7H3,(H,14,16)
• InChI Key： ZRPSJMZXKRWHMQ-UHFFFAOYSA-N
• SMILES： O(C(N(CCNC(=O)OC(C)(C)C)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 290.18417193g/mol
• Monoisotopic Mass: 290.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 77.1Ų

Additional information on tert-butyl N-(2-{(tert-butoxy)carbonylamino}ethyl)-N-methoxycarbamate

tert-butyl N-(2-{(tert-butoxy)carbonylamino}ethyl)-N-methoxycarbamate: A Comprehensive Overview

The compound with CAS No 2680786-88-1, commonly referred to as tert-butyl N-(2-{(tert-butoxy)carbonylamino}ethyl)-N-methoxycarbamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its complex structure, which incorporates both tert-butyl and methoxycarbamate functionalities, making it a versatile building block in various chemical reactions.

Recent studies have highlighted the potential of tert-butyl N-(2-{(tert-butoxy)carbonylamino}ethyl)-N-methoxycarbamate in the development of advanced polymers and drug delivery systems. Its unique combination of steric hindrance and reactive groups allows for precise control over polymerization kinetics, which is crucial in creating materials with tailored mechanical properties. For instance, researchers have demonstrated its ability to serve as a macroinitiator in controlled radical polymerization, leading to the synthesis of well-defined block copolymers with enhanced thermal stability.

In addition to its role in polymer chemistry, this compound has also been explored in medicinal chemistry applications. The methoxycarbamate group, in particular, has been shown to exhibit bioactivity in certain contexts, making it a promising candidate for drug design. Recent findings suggest that it may act as a modulator of enzyme activity, potentially opening new avenues for therapeutic interventions.

The synthesis of tert-butyl N-(2-{(tert-butoxy)carbonylamino}ethyl)-N-methoxycarbamate involves a multi-step process that typically begins with the preparation of the corresponding amino alcohol intermediate. This is followed by a series of functional group transformations, including carbonylation and alkylation steps, to arrive at the final product. The reaction conditions are carefully optimized to ensure high yields and selectivity, reflecting the compound's intricate structure.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into its molecular structure and purity, which are essential for quality control in both research and industrial settings.

Looking ahead, the continued exploration of tert-butyl N-(2-{(tert-butoxy)carbonylamino}ethyl)-N-methoxycarbamate is expected to yield further breakthroughs in areas such as sustainable chemistry and nanotechnology. Its ability to function as both a reactive intermediate and a functional material makes it a valuable asset in the ever-evolving landscape of modern chemistry.